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Compound of Interest

Compound Name: 3-Cyanopropyltriethoxysilane

Cat. No.: B086997 Get Quote

An In-depth Technical Guide to the Safe Handling and Disposal of 3-
Cyanopropyltriethoxysilane in a Laboratory Setting

Introduction
3-Cyanopropyltriethoxysilane (CPTS) is a versatile organosilane compound utilized in

various laboratory applications, including the synthesis of functionalized silica nanoparticles

and the surface modification of biopolymers. Its dual functionality, featuring a reactive

cyanoalkyl group and hydrolyzable ethoxysilyl groups, makes it a valuable intermediate in

material science and drug development.[1] However, its chemical reactivity also necessitates

stringent safety protocols for handling and disposal to mitigate risks to laboratory personnel

and the environment.

This guide provides comprehensive technical information for researchers, scientists, and drug

development professionals on the safe management of 3-Cyanopropyltriethoxysilane in a

laboratory environment. It covers chemical properties, hazard identification, handling

procedures, emergency response, and disposal methods, supported by quantitative data and

detailed protocols.

Chemical and Physical Properties
Understanding the physical and chemical properties of CPTS is fundamental to its safe

handling. The compound is a combustible liquid that is sensitive to moisture.[2][3] Contact with

water or moisture in the air leads to a slow hydrolysis reaction, liberating ethanol.[4]
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Property Value Source

CAS Number 1067-47-6

Molecular Formula C10H21NO3Si [5]

Molecular Weight 231.36 g/mol

Appearance Colorless to pale yellow liquid [6]

Boiling Point 100-101 °C @ 6 mmHg

Density 0.966 g/mL at 25 °C

Flash Point 98 °C (208.4 °F) - closed cup

Refractive Index n20/D 1.417

Water Solubility Not miscible; reacts slowly [3][7]

Hazard Identification and Classification
CPTS is classified as a hazardous substance. It is a combustible liquid and causes skin and

serious eye irritation.[5][8] Ingestion is harmful.[9] When heated to decomposition, it may emit

toxic fumes of nitrogen oxides (NOx) and silicon oxides.[3][10]
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Classification

System
Code/Rating Description Source

GHS Hazard

Statements
H227 Combustible liquid. [9]

H315 Causes skin irritation. [5][8]

H319
Causes serious eye

irritation.
[5][8]

HMIS III Rating Health: 3

Serious Hazard -

Major injury likely

unless prompt action

is taken.

[11]

Flammability: 2

Moderate Hazard -

Must be heated or

exposed to high

ambient temperatures

before ignition.

[11]

Physical: 1

Slight Hazard -

Normally stable but

can become unstable

at high temperatures.

[11]

Toxicological and Ecological Data
While comprehensive toxicological data is limited, the available information indicates that CPTS

is moderately toxic by ingestion and is a skin irritant.[10] It is crucial to prevent its release into

the environment as it can be harmful to aquatic life.

Toxicological Data
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Test Value Species Source

Oral LD50 1780 mg/kg Rat [12]

Dermal LD50 4290 mg/kg Rabbit [12]

Skin Irritation Irritant Rabbit [9]

Eye Irritation Serious Irritant Rabbit [9]

Ecological Data
Test Value Species Duration Source

LC50 (Fish) > 934 mg/L
Danio rerio

(zebra fish)
96 h [9][13]

EC50 (Daphnia) 331 mg/L
Daphnia magna

(Water flea)
48 h [9][13]

ErC50 (Algae) > 1000 mg/L
Desmodesmus

subspicatus
72 h [9][13]

Biodegradability

Not readily

biodegradable

(67% in 28d)

[9][14]

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is essential to minimize exposure and

prevent accidents.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted, but the following PPE is generally required

when handling 3-Cyanopropyltriethoxysilane.
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Protection Type Specification Source

Eye/Face Protection

Chemical safety goggles or

face shield. Contact lenses

should not be worn.

[4][11]

Hand Protection

Neoprene or nitrile rubber

gloves. Inspect gloves prior to

use.

[4][11]

Skin/Body Protection
Wear suitable protective

clothing, such as a lab coat.
[4][11]

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood. If vapors are

generated, a NIOSH-certified

combination organic

vapor/amine gas respirator

may be required.

[8][11]

Protocol: Standard Laboratory Handling
Preparation: Ensure a chemical fume hood is operational. Confirm that an emergency eye

wash station and safety shower are accessible and unobstructed.[11]

PPE: Don the appropriate PPE as specified in Table 5.

Handling: Perform all manipulations of the chemical inside the fume hood. Avoid all eye and

skin contact and do not breathe vapor or mist.[4][11]

Dispensing: Use only non-sparking tools and ground/bond the container and receiving

equipment to prevent static discharge.[11] Keep the container tightly closed when not in use.

[14]

Heating: Keep away from heat, open flames, and other ignition sources.[13]

Post-Handling: Wash hands and other exposed areas thoroughly with mild soap and water

after handling.[11] Contaminated clothing should be removed and washed before reuse.[15]
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Storage Requirements
Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[11][16]

Keep containers tightly closed to prevent contact with moisture, which can cause hydrolysis.

[11][14] The material is often stored under an inert gas like nitrogen.[2][14]

Incompatible Materials: Store away from water, moisture, strong acids, and oxidizing agents.

[2][4][11]
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Diagram 1: A workflow for the safe handling of 3-Cyanopropyltriethoxysilane in a lab.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b086997?utm_src=pdf-body-img
https://www.benchchem.com/product/b086997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures and Spill Response
A quick and informed response is critical in the event of a spill. The response procedure

depends on the scale of the spill.

Protocol: Spill Cleanup (Minor Spill)
This protocol applies to small spills (<4 L) that do not present an immediate fire or health

hazard and can be managed by trained laboratory personnel.[17][18]

Alert & Isolate: Alert personnel in the immediate area. If safe to do so, eliminate all ignition

sources.[16] Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated; work within a fume hood if possible.[17]

PPE: Don the appropriate PPE, including respiratory protection if necessary.

Containment: Create a dike around the spill using a non-combustible absorbent material like

sand, earth, or vermiculite.[11][18] Do not use paper towels.[17]

Absorption: Apply the absorbent material, working from the outside of the spill inward.[18][19]

Collection: Once the liquid is fully absorbed, use non-sparking tools to carefully collect the

material into a suitable, sealable container for hazardous waste.[8][11]

Decontamination: Clean the spill area with soap and water.[20] All materials used for cleanup

(absorbents, gloves, etc.) must be disposed of as hazardous waste.

Reporting: Report the incident to the laboratory supervisor or Environmental Health & Safety

(EHS) office.[18]

For major spills, or any spill you are not comfortable cleaning, evacuate the area, close the

doors, and contact your institution's emergency response team immediately.[18][21]
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Diagram 2: A decision-making flowchart for responding to a chemical spill.
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Disposal Protocol
3-Cyanopropyltriethoxysilane and materials contaminated with it must be disposed of as

hazardous waste. Sewer disposal is prohibited.[22]

Protocol: Waste Disposal
Waste Collection: Collect waste CPTS and contaminated materials (e.g., absorbent from

spills, contaminated gloves) in a designated, properly labeled, and sealed hazardous waste

container.[14] Do not mix with other waste streams.

Container Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste"

and the full chemical name: "3-Cyanopropyltriethoxysilane".

Storage Pending Disposal: Store the sealed waste container in a designated satellite

accumulation area that is secure and segregated from incompatible materials.

Disposal Method: The approved disposal method is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[2][14]

Arranging Pickup: Contact your institution's EHS department to arrange for pickup and

disposal by a licensed professional waste disposal service.[2][14]

Chemical Reactivity and Pathways
Hydrolysis
A key reaction of 3-Cyanopropyltriethoxysilane is its hydrolysis in the presence of water. The

three ethoxy groups (-OCH2CH3) attached to the silicon atom react with water to form silanol

groups (-OH) and release ethanol (CH3CH2OH).[4] This reaction can be catalyzed by either

acid or base.[23] The resulting silanol groups are reactive and can subsequently undergo

condensation to form siloxane bonds (Si-O-Si), leading to polymerization.[23] This moisture

sensitivity is critical to consider during storage and handling.
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Diagram 3: The hydrolysis and condensation pathway of 3-Cyanopropyltriethoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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